N-[(4-bromo-3-fluorophenyl)methyl]-N,2-dimethylpyrazole-3-carboxamide

• IUPAC Name: N-[(4-bromo-3-fluorophenyl)methyl]-N,2-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H13BrFN3O/c1-17(13(19)12-5-6-16-18(12)2)8-9-3-4-10(14)11(15)7-9/h3-7H,8H2,1-2H3
• InChI Key: JEFWPGONOAFZLU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N(C)CC2=CC(=C(C=C2)Br)F
• Molecular Formula: C13H13BrFN3O
• Molecular Weight: 326.16 g/mol

Description

N-[(4-bromo-3-fluorophenyl)methyl]-N,2-dimethylpyrazole-3-carboxamide is an organic compound that belongs to the class of pyrazole derivatives. This compound is characterized by the presence of a bromo and fluoro substituent on the phenyl ring, which imparts unique chemical properties. It is used in various scientific research applications due to its potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-bromo-3-fluorophenyl)methyl]-N,2-dimethylpyrazole-3-carboxamide typically involves the following steps:

Starting Materials: The synthesis begins with 4-bromo-3-fluorobenzyl bromide and 2-dimethylpyrazole-3-carboxylic acid.

Reaction Conditions: The reaction is carried out in the presence of a base such as potassium carbonate (K2CO3) in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures.

Procedure: The 4-bromo-3-fluorobenzyl bromide is reacted with 2-dimethylpyrazole-3-carboxylic acid under reflux conditions to form the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

N-[(4-bromo-3-fluorophenyl)methyl]-N,2-dimethylpyrazole-3-carboxamide undergoes various chemical reactions, including:

Substitution Reactions: The bromo and fluoro substituents on the phenyl ring can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions under appropriate conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) in solvents like methanol or tetrahydrofuran (THF).

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can lead to the formation of various substituted derivatives of the original compound .

Scientific Research Applications

N-[(4-bromo-3-fluorophenyl)methyl]-N,2-dimethylpyrazole-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-[(4-bromo-3-fluorophenyl)methyl]-N,2-dimethylpyrazole-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Similar Compounds

N-[(4-bromo-3-fluorophenyl)methyl]-N,2-dimethylpyrazole-3-carboxamide: shares similarities with other pyrazole derivatives such as:

Uniqueness

The unique combination of bromo and fluoro substituents on the phenyl ring, along with the pyrazole core, imparts distinct chemical and biological properties to this compound. This makes it a valuable compound for various research applications .